Cas no 921925-97-5 (2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,3-dimethylphenyl)acetamide)

• Product Name: 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,3-dimethylphenyl)acetamide
• CAS No: 921925-97-5
• MF: C₁₉H₁₈ClN₃O₃S₂
• MW: 435.94752073288
• CID: 6397188
• PubChem ID: 18571931
• Update Time: 2025-10-23

2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,3-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,3-dimethylphenyl)acetamide
• 2-[2-[(4-chlorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(2,3-dimethylphenyl)acetamide
• 2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(2,3-dimethylphenyl)acetamide
• 2-[2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-(2,3-dimethylphenyl)acetamide
• F2322-0254
• 921925-97-5
• AKOS024639196

• Inchi： 1S/C19H18ClN3O3S2/c1-12-4-3-5-17(13(12)2)22-18(24)10-15-11-27-19(21-15)23-28(25,26)16-8-6-14(20)7-9-16/h3-9,11H,10H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： PQNLDVBRMNAICL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC1=NC(=CS1)CC(NC1C=CC=C(C)C=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 435.0478115g/mol
• Monoisotopic Mass: 435.0478115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,3-dimethylphenyl)acetamide

2-2-(4-Chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,3-dimethylphenyl)acetamide

The compound 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,3-dimethylphenyl)acetamide (CAS No. 921925-97-5) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and applications in drug design. The structure of this molecule is characterized by a thiazole ring system (a five-membered heterocycle containing sulfur and nitrogen atoms), which is further substituted with a sulfonamide group and an acetamide moiety. These functional groups contribute to the molecule's unique chemical properties and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that thiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties. The presence of the sulfonamide group in this compound further enhances its bioavailability and stability, making it a promising candidate for drug delivery systems. Additionally, the acetamide moiety plays a crucial role in modulating the molecule's solubility and permeability, which are critical factors in pharmaceutical applications.

The synthesis of 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,3-dimethylphenyl)acetamide involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the thiazole ring through cyclization reactions, followed by the introduction of the sulfonamide and acetamide groups via nucleophilic substitution and amide bond formation. The use of high-yielding and environmentally friendly reagents has made this synthesis pathway both efficient and sustainable.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. A study conducted by researchers at Stanford University revealed that it exhibits inhibitory activity against matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological conditions such as cancer metastasis and arthritis. Furthermore, its ability to penetrate cellular membranes suggests potential applications in targeted drug delivery systems.

From a materials science perspective, 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,3-dimethylphenyl)acetamide has been explored as a precursor for advanced materials with tailored electronic properties. Its incorporation into polymer matrices has been shown to enhance mechanical strength and thermal stability, making it a valuable component in high-performance composites.

In conclusion, CAS No. 921925-97-5, or 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-(2,3-dimethylphenyl)acetamide, represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with its favorable biological and physical properties, positions it as a key player in future advancements in pharmacology and materials science.